Cas no 71434-09-8 (1-(4-Bromophenyl)-4-methoxybutan-1-one)

• Product Name: 1-(4-Bromophenyl)-4-methoxybutan-1-one
• CAS No: 71434-09-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1752296
• PubChem ID: 43793502
• Update Time: 2025-09-24

1-(4-Bromophenyl)-4-methoxybutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-bromophenyl)-4-methoxy-
• 71434-09-8
• CS-0257246
• 1-(4-bromophenyl)-4-methoxybutan-1-one
• AKOS008139494
• G21387
• Z447807228
• EN300-66668
• 1-(4-Bromophenyl)-4-methoxybutan-1-one

• Inchi： 1S/C11H13BrO2/c1-14-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： PKRQFHXFIKPOMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCCOC)=O

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-(4-Bromophenyl)-4-methoxybutan-1-one

1-(4-Bromophenyl)-4-methoxybutan-1-one: A Comprehensive Overview

1-(4-Bromophenyl)-4-methoxybutan-1-one, also known by its CAS number 71434-09-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with a methoxybutanone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 1-(4-Bromophenyl)-4-methoxybutan-1-one consists of a benzene ring substituted with a bromine atom at the para position. This bromophenyl group is connected to a butanone chain, which features a methoxy group at the fourth carbon. The ketone group at the first carbon of the butanone chain adds to the compound's reactivity and potential for further chemical modifications. This structure not only influences the compound's physical properties but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of 1-(4-Bromophenyl)-4-methoxybutan-1-one in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The presence of the bromine atom and methoxy group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles.

In terms of synthesis, 1-(4-Bromophenyl)-4-methoxybutan-1-one can be prepared through various methods, including Friedel-Crafts acylation and nucleophilic substitution reactions. These methods allow for precise control over the substitution pattern and functional groups, ensuring high purity and consistency in the final product. The choice of synthesis route often depends on the specific application and desired properties of the compound.

The physical properties of 1-(4-Bromophenyl)-4-methoxybutan-1-one are also noteworthy. It has a melting point of approximately 52°C and a boiling point around 260°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in various organic reactions. Its stability under different conditions has been extensively studied, ensuring safe handling and storage.

One area where 1-(4-Bromophenyl)-4-methoxybutan-1-one has shown promise is in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

In recent years, there has been growing interest in the environmental impact of chemicals like 1-(4-Bromophenyl)-4-methoxybutan-1-one. Studies have focused on its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that while it is not inherently toxic at low concentrations, proper disposal and waste management practices are essential to minimize environmental risks.

The versatility of 1-(4-Bromophenyl)-4-methoxybutan-1-one extends to its applications in fragrance and flavor chemistry. Its unique aromatic profile makes it a valuable ingredient in perfumery, where it contributes to complex floral notes. In the food industry, it has been evaluated for use as a natural flavor enhancer, although regulatory approvals are still pending in some regions.

In conclusion, 1-(4-Bromophenyl)-4-methoxybutan-1-one, CAS number 71434-09-8, is a multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and beyond. Its distinctive structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in various fields is expected to grow significantly.